2-Methoxy-N-(6-methylpyridin-2-yl)-5-(propan-2-yl)benzenesulfonamide 2-Methoxy-N-(6-methylpyridin-2-yl)-5-(propan-2-yl)benzenesulfonamide
Brand Name: Vulcanchem
CAS No.: 915931-18-9
VCID: VC0497915
InChI: InChI=1S/C16H20N2O3S/c1-11(2)13-8-9-14(21-4)15(10-13)22(19,20)18-16-7-5-6-12(3)17-16/h5-11H,1-4H3,(H,17,18)
SMILES: CC1=NC(=CC=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(C)C)OC
Molecular Formula: C16H20N2O3S
Molecular Weight: 320.4g/mol

2-Methoxy-N-(6-methylpyridin-2-yl)-5-(propan-2-yl)benzenesulfonamide

CAS No.: 915931-18-9

Main Products

VCID: VC0497915

Molecular Formula: C16H20N2O3S

Molecular Weight: 320.4g/mol

2-Methoxy-N-(6-methylpyridin-2-yl)-5-(propan-2-yl)benzenesulfonamide - 915931-18-9

CAS No. 915931-18-9
Product Name 2-Methoxy-N-(6-methylpyridin-2-yl)-5-(propan-2-yl)benzenesulfonamide
Molecular Formula C16H20N2O3S
Molecular Weight 320.4g/mol
IUPAC Name 2-methoxy-N-(6-methylpyridin-2-yl)-5-propan-2-ylbenzenesulfonamide
Standard InChI InChI=1S/C16H20N2O3S/c1-11(2)13-8-9-14(21-4)15(10-13)22(19,20)18-16-7-5-6-12(3)17-16/h5-11H,1-4H3,(H,17,18)
Standard InChIKey FFCBRJUUDHHGDL-UHFFFAOYSA-N
SMILES CC1=NC(=CC=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(C)C)OC
Canonical SMILES CC1=NC(=CC=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(C)C)OC
PubChem Compound 15943997
Last Modified Nov 11 2021
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